1-(Bromomethyl)-2,3,5,6-tetrafluoro-4-methylbenzene

• IUPAC Name: 1-(bromomethyl)-2,3,5,6-tetrafluoro-4-methylbenzene
• InChI: InChI=1S/C8H5BrF4/c1-3-5(10)7(12)4(2-9)8(13)6(3)11/h2H2,1H3
• InChI Key: JGBVMYAEIPKDQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1F)F)CBr)F)F
• Molecular Formula: C8H5BrF4
• DSSTOX Substance ID: DTXSID50380884
• Molecular Weight: 257.02 g/mol
• CAS RN: 92814-00-1

Description

Bromomethyl compounds are a class of organic compounds that contain a bromomethyl group (-CH2Br). They are often used in organic synthesis as alkylating agents. The presence of the bromomethyl group can influence the reactivity of the compound and allow for further chemical transformations.

Synthesis Analysis

The synthesis of brominated compounds can involve different strategies. For instance, the intramolecular bromo-amination of cyclohexadiene aminals has been used for the asymmetric synthesis of complex structures. Bromination of cyclohexadienes can lead to various brominated products. These methods could potentially be adapted for the synthesis of "1-(Bromomethyl)-2,3,5,6-tetrafluoro-4-methylbenzene".

Molecular Structure Analysis

The molecular structure of brominated compounds has been extensively studied. For example, the configuration of tetrabromocyclohexane has been established through X-ray crystallography. The conformational preferences of brominated cyclohexanes, such as 1-bromo-1-methylcyclohexane, have been inferred from various spectroscopic methods.

Chemical Reactions Analysis

Brominated cyclohexanes can undergo various chemical reactions. Asymmetric bromination has been used to produce chiral dibromocyclohexanes. The reactivity of highly substituted cyclohexanes, such as tris (bromomethyl) derivatives, shows strong proximity effects, which influence the outcome of synthetic transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of brominated cyclohexanes are influenced by their molecular structure. For example, the conformational analysis of 1-bromo-1-silacyclohexane reveals the thermodynamic equilibrium between axial and equatorial conformers.

Scientific Research Applications

Synthesis of Block Copolymers

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Preparation of Optically Active Cyclohexene Antisepsis Agents

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Mechanism of Action

The mechanism of action of bromomethyl compounds can vary depending on their structure and the specific reaction they are involved in. In general, bromomethyl groups can act as electrophiles, reacting with nucleophiles in substitution reactions.

Safety and Hazards

Bromomethyl compounds can be hazardous. They are often flammable and can cause skin and eye irritation. It’s important to avoid dust formation, breathing in mist, gas or vapours, and contact with skin and eyes.